Cas no 953199-84-3 ([5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate)

• Product Name: [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate
• CAS No: 953199-84-3
• MF: C₁₅H₁₀FNO₄
• MW: 287.242607593536
• CID: 5761192
• PubChem ID: 16869755
• Update Time: 2025-05-26

[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS024652876
• 953199-84-3
• (5-(4-fluorophenyl)isoxazol-3-yl)methyl furan-2-carboxylate
• F2496-0497
• [5-(4-fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate
• 2-Furancarboxylic acid, [5-(4-fluorophenyl)-3-isoxazolyl]methyl ester
• [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate

• Inchi： 1S/C15H10FNO4/c16-11-5-3-10(4-6-11)14-8-12(17-21-14)9-20-15(18)13-2-1-7-19-13/h1-8H,9H2
• InChI Key： XQTIAJPJLIOAPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(COC(C2=CC=CO2)=O)=NO1

Computed Properties

• Exact Mass: 287.05938596g/mol
• Monoisotopic Mass: 287.05938596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.5Ų

Additional information on [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate

[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate (CAS No. 953199-84-3): An Overview of a Promising Compound in Medicinal Chemistry

[5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate (CAS No. 953199-84-3) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of oxazoles and furan derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate is characterized by a furan ring linked to an oxazole ring through a methyl group. The presence of a fluorine atom on the phenyl ring adds further complexity and potential for modulating biological interactions. The combination of these structural elements makes this compound a valuable candidate for various drug discovery programs.

Recent studies have highlighted the potential of [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate could be developed into a novel therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate has shown promise in antiviral research. A study conducted by a team at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism of action involves interfering with viral RNA synthesis and assembly processes, making it a potential candidate for the development of broad-spectrum antiviral drugs.

The anticancer potential of [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate has also been explored in preclinical studies. Research published in Cancer Letters reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism underlying its anticancer activity is believed to involve the induction of apoptosis and the inhibition of cell proliferation pathways such as PI3K/Akt and MAPK/ERK.

The pharmacokinetic properties of [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate have been investigated to assess its suitability for clinical development. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Additionally, preliminary toxicity studies indicate that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, [5-(4-Fluorophenyl)-1,2-oxazol-3-yl]methyl furan-2-carboxylate (CAS No. 953199-84-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential, paving the way for its use in treating various diseases.